Cas no 2171897-11-1 (2-(3-hydroxyoxetan-3-yl)-7-oxabicyclo2.2.1heptane-2-carboxylic acid)

• Product Name: 2-(3-hydroxyoxetan-3-yl)-7-oxabicyclo2.2.1heptane-2-carboxylic acid
• CAS No: 2171897-11-1
• MF: C₁₀H₁₄O₅
• MW: 214.215163707733
• CID: 6258481
• PubChem ID: 165602902
• Update Time: 2025-10-21

2-(3-hydroxyoxetan-3-yl)-7-oxabicyclo2.2.1heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-hydroxyoxetan-3-yl)-7-oxabicyclo2.2.1heptane-2-carboxylic acid
• 2-(3-hydroxyoxetan-3-yl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid
• 2171897-11-1
• EN300-1633905

• Inchi： 1S/C10H14O5/c11-8(12)10(9(13)4-14-5-9)3-6-1-2-7(10)15-6/h6-7,13H,1-5H2,(H,11,12)
• InChI Key： CNCRHCDTZHEAMO-UHFFFAOYSA-N
• SMILES： O1C2CCC1C(C(=O)O)(C2)C1(COC1)O

Computed Properties

• Exact Mass: 214.08412354g/mol
• Monoisotopic Mass: 214.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 76Ų

Additional information on 2-(3-hydroxyoxetan-3-yl)-7-oxabicyclo2.2.1heptane-2-carboxylic acid

Introduction to 2-(3-hydroxyoxetan-3-yl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid (CAS No. 2171897-11-1)

2-(3-hydroxyoxetan-3-yl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid, identified by its CAS number 2171897-11-1, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of oxetane derivatives, which are known for their unique structural rigidity and functional versatility, making them valuable scaffolds in drug design and development.

The molecular framework of 2-(3-hydroxyoxetan-3-yl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid features a bicyclic system composed of a seven-membered oxabicyclo[2.2.1]heptane core, which is functionalized with a hydroxy-substituted oxetane moiety at the 3-position and a carboxylic acid group at the 2-position. This particular arrangement imparts both steric hindrance and electronic properties that can be finely tuned to modulate biological activity.

In recent years, there has been a growing interest in oxetane-containing compounds due to their potential applications in the development of novel therapeutic agents. The presence of the hydroxyl group in 2-(3-hydroxyoxetan-3-yl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid introduces a site for hydrogen bonding interactions, which can be exploited to enhance binding affinity to biological targets such as enzymes and receptors. Additionally, the bicyclic structure provides conformational stability, which is often desirable in drug candidates to ensure prolonged residence time at the target site.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. The oxetane ring can serve as a template for generating libraries of derivatives with diverse pharmacological profiles. For instance, modifications at the hydroxyl group or the carboxylic acid moiety can lead to compounds with enhanced solubility, bioavailability, or metabolic stability. Such modifications are crucial for optimizing drug-like properties and improving therapeutic efficacy.

Recent studies have highlighted the potential of 2-(3-hydroxyoxetan-3-yl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid in addressing various biological challenges. Researchers have demonstrated its efficacy as a precursor in the synthesis of enzyme inhibitors, particularly those targeting metalloproteinases and kinases, which are implicated in inflammatory diseases and cancer progression. The rigid bicyclic core allows for precise alignment with the active site residues, while the hydroxyl group facilitates optimal interactions with polar residues.

The carboxylic acid functionality in CAS No. 2171897-11-1 also offers opportunities for further derivatization, such as esterification or amidation, which can yield compounds with improved pharmacokinetic profiles. For example, esters derived from this compound have shown promise in preclinical studies as prodrugs that release active metabolites in vivo, thereby enhancing therapeutic delivery.

Another area where this compound has shown promise is in the development of ligands for G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in numerous physiological processes, making them attractive targets for drug development. The structural features of 2-(3-hydroxyoxetan-3-yl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid make it an ideal candidate for designing selective GPCR modulators by leveraging its ability to mimic natural ligands while introducing specific pharmacological properties.

The synthesis of CAS No. 2171897-11-1 has been refined through multiple methodologies, each offering distinct advantages depending on the desired scale and purity requirements. Common synthetic routes involve cyclization reactions that construct the bicyclic core followed by functional group interconversions to introduce the hydroxyl and carboxylic acid groups at appropriate positions. Advances in catalytic methods have further streamlined these processes, enabling more efficient and sustainable production.

In conclusion, CAS No. 2171897-11-1, specifically 2-(3-hydroxyoxetan-3-ylyl)-7-oxabicyclo[2.2.l heptane-l-carboxylic acid, represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile biological applications. Its potential as a scaffold for drug discovery continues to be explored across various therapeutic areas, underscoring its importance as a valuable compound in modern medicinal research.